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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of historical and modern experimental
techniques for the study of Indium-115 (15In), a long-lived primordial nuclide. Its unique decay
properties, including an extremely long half-life and a metastable isomeric state, have made it a
subject of interest in nuclear physics for decades. This document outlines the evolution of
experimental methodologies, from early radioactivity measurements to contemporary high-
precision spectroscopic techniques. Detailed protocols for both historical and modern
approaches are provided to aid in the replication and verification of these foundational
experiments.

Indium-115 undergoes beta decay to Tin-115 (12°Sn) with a remarkably long half-life of 4.41 x
1014 years.[1] Additionally, it possesses a metastable isomer, Indium-115m (1>™In), which
decays with a much shorter half-life of 4.486 hours. The study of these decay processes has
been pivotal in understanding nuclear structure and weak interaction physics.

Quantitative Data Summary

The following tables summarize the key decay properties of Indium-115 and its isomer, as well
as a comparison of the performance of historical and modern detector technologies used in its

study.

Table 1: Decay Properties of Indium-115 and Indium-115m
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Property Indium-115 (**3In) Indium-115m (**5™In)
Half-life 4.41 x 10** years[1] 4.486 hours|[2]

Decay Mode B- Isomeric Transition (IT) & B~
Decay Product 155n 15In (IT), 115Sn (B)

Q-value (B~ decay) 497.954 keV[3] 831 keV (to 11°Sn)[2]
Metastable State Energy N/A 336.244 keV[2]

Table 2: Comparison of Historical and Modern Detector Performance for 11°In Beta Decay

Studies
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Experimental Protocols

Historical Experiment: Measurement of the Half-life of
Indium-115m using a Geiger-Miiller Counter

This protocol describes a method analogous to those used in the mid-20th century to

determine the half-life of the metastable state of Indium-115.
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Obijective: To measure the half-life of 115™In.
Materials:
e Indium foil sample
e Neutron source (e.g., Americium-Beryllium)
 Paraffin wax for neutron moderation
e Lead shielding
o Geiger-Miller tube with a compatible counter/scaler
o Stopwatch
e Logarithmic graph paper
Methodology:
 Activation of Indium Sample:
o Place the Indium foil sample in close proximity to the neutron source.

o Surround the source and sample with paraffin wax to thermalize the neutrons, increasing
the probability of neutron capture and excitation of the Indium nuclei to the metastable
state.

o Irradiate the sample for a period sufficient to produce a measurable amount of 1>™In (e.g.,
several hours).

o Measurement of Decay:

o After irradiation, quickly transfer the activated Indium foil to a fixed position in front of the
Geiger-Mdiller tube.

o Ensure the geometry of the sample relative to the detector is constant for all
measurements.
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o Begin recording the number of counts over a set time interval (e.g., 1 minute) at regular
intervals (e.g., every 15 minutes).

o Continue measurements for several half-lives (e.g., 12-24 hours).

o Data Analysis:

o For each measurement, subtract the background count rate (measured separately with the
non-activated sample) to obtain the net count rate from the decaying *>™In.

o Plot the natural logarithm of the net count rate against time.
o The data points should fall on a straight line, confirming exponential decay.
o The slope of this line is equal to the negative of the decay constant (A).

o Calculate the half-life (T1/2) using the formula: T1/2 = In(2) / A.

Modern Experiment: High-Precision Beta Spectroscopy
of Indium-115 with a Cryogenic Calorimeter

This protocol outlines a contemporary approach for the precise measurement of the 115In beta
decay spectrum, similar to the ACCESS experiment.[4]

Objective: To obtain a high-resolution energy spectrum of the beta particles emitted from the
decay of 113In.

Materials:

A crystal containing Indium (e.g., Indium lodide - Inl) that serves as both the source and the
detector.[4]

A dilution refrigerator capable of reaching temperatures in the millikelvin range.

A sensitive thermometer, such as a Neutron Transmutation Doped (NTD) thermistor.

Low-noise readout electronics.
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» Data acquisition system.

e Lead and copper shielding to reduce background radiation.
Methodology:

o Detector Setup and Cooling:

o The Indium-containing crystal is mounted in the dilution refrigerator and thermally coupled
to the sensitive thermometer.

o The entire assembly is enclosed in lead and copper shielding to minimize external
background radiation.

o The refrigerator is used to cool the detector to its operating temperature, typically a few
millikelvins above absolute zero.[4]

o Data Acquisition:

(¢]

When a beta decay occurs within the crystal, the energy of the emitted electron is
deposited as heat, causing a small temperature rise.

(¢]

This temperature change is detected by the thermistor and converted into a voltage pulse
by the readout electronics.

o

The amplitude of the voltage pulse is proportional to the energy of the beta particle.

[¢]

The data acquisition system records these pulses over an extended period to accumulate
a high-statistics energy spectrum.

o Data Analysis:
o The recorded pulses are processed to reconstruct the energy of each decay event.

o A calibration is performed using known energy sources to accurately convert the pulse
heights to an energy scale.

o The resulting energy spectrum is a direct measurement of the 15In beta decay spectrum.
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o This high-precision spectrum can be compared with theoretical models of nuclear decay.

Visualizations
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Click to download full resolution via product page

Caption: Decay scheme of Indium-115, showing beta decay and isomeric transition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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